Cas no 5407-52-3 (2-chloro-4-methoxyaniline;hydrochloride)
5407-52-3 structure
Product Name:2-chloro-4-methoxyaniline;hydrochloride
CAS No:5407-52-3
MF:C7H9Cl2NO
MW:194.058459997177
CID:1589711
PubChem ID:24181151
Update Time:2025-04-21
2-chloro-4-methoxyaniline;hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- SureCN6235407
- NSC5437
- NSC-5437
- p-Anisidine, 2-chloro-, hydrochloride
- 2-chloro-4-methoxyaniline hydrochloride
- KB-229674
- 2-chloro-4-methoxyaniline
- hydrochloride
- 2-chloro-4-methoxyaniline;hydrochloride
- 5407-52-3
- DTXSID60636167
- 2-Chloro-4-methoxyaniline--hydrogen chloride (1/1)
- 2-Chloro-p-anisidine hydrochloride
- SCHEMBL6235407
- NSC 5437
-
- Inchi: 1S/C7H8ClNO.ClH/c1-10-5-2-3-7(9)6(8)4-5;/h2-4H,9H2,1H3;1H
- InChI Key: FOPXITHLGNYVGS-UHFFFAOYSA-N
- SMILES: ClC1C=C(C=CC=1N)OC.Cl
Computed Properties
- Exact Mass: 157.02954
- Monoisotopic Mass: 157.029
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 110
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 35.2A^2
Experimental Properties
- Density: 1.234
- Melting Point: 228 ºC
- Boiling Point: 249.2 °C at 760 mmHg
- Flash Point: 104.5 °C
- PSA: 35.25
- LogP: 3.31400
2-chloro-4-methoxyaniline;hydrochloride Related Literature
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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